Cas no 92736-11-3 (diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate))
92736-11-3 structure
Product Name:diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
CAS No:92736-11-3
MF:C20H28N6O6
MW:448.472924232483
CID:998888
PubChem ID:334269
Update Time:2025-04-20
diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate) Chemical and Physical Properties
Names and Identifiers
-
- diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
- ethyl 2-[6-[(5-ethoxycarbonyl-6-oxo-1H-pyrimidin-2-yl)amino]hexylamino]-6-oxo-1H-pyrimidine-5-carboxylate
- NSC338693
- CHEMBL172425
- NSC-338693
- Ethyl 2-[(6-{[5-(ethoxycarbonyl)-4-hydroxypyrimidin-2-yl]amino}hexyl)amino]-4-hydroxypyrimidine-5-carboxylate
- 92736-11-3
- DTXSID80319041
- ethyl 2-[6-[(5-ethoxycarbonyl-4-hydroxy-pyrimidin-2-yl)amino]hexylamino]-4-hydroxy-pyrimidine-5-carboxylate
- Diethyl 2,2'-(hexane-1,6-diylbis(azanediyl))bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
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- Inchi: 1S/C20H28N6O6/c1-3-31-17(29)13-11-23-19(25-15(13)27)21-9-7-5-6-8-10-22-20-24-12-14(16(28)26-20)18(30)32-4-2/h11-12H,3-10H2,1-2H3,(H2,21,23,25,27)(H2,22,24,26,28)
- InChI Key: SENHADHVQLIAAQ-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)OCC)=CN=C(N1)NCCCCCCNC1=NC=C(C(=O)OCC)C(N1)=O
Computed Properties
- Exact Mass: 448.207
- Monoisotopic Mass: 448.207
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 15
- Complexity: 791
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 160Ų
Experimental Properties
- Density: 1.37
- Boiling Point: 602.5°C at 760 mmHg
- Flash Point: 318.2°C
- Refractive Index: 1.615
diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate) Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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